4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one

• IUPAC Name: 4-(7-oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one
• InChI: InChI=1S/C14H22N2O3/c1-8(2)12-13(17)15-5-6-16(12)14(18)10-7-9-3-4-11(10)19-9/h8-12H,3-7H2,1-2H3,(H,15,17)
• InChI Key: RXQFNSCMOHOTIK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C(=O)NCCN1C(=O)C2CC3CCC2O3
• Molecular Formula: C14H22N2O3
• Molecular Weight: 266.34 g/mol

Description

4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one, also known as OPC-14597, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a piperazine derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one is complex and not fully understood. However, it is known to act as a partial agonist at several different neurotransmitter receptors, including the dopamine D2 receptor, the serotonin 5-HT1A receptor, and the adrenergic α2A receptor. This partial agonism leads to a variety of biochemical and physiological effects, which are discussed in more detail below.
Biochemical and Physiological Effects:
4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one has been shown to have a wide range of biochemical and physiological effects. These effects include:
- Modulation of dopamine release in the brain
- Modulation of serotonin release in the brain
- Modulation of norepinephrine release in the brain
- Modulation of GABA release in the brain
- Modulation of glutamate release in the brain
- Modulation of the activity of various ion channels in the brain

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one for lab experiments is its high affinity for several different types of neurotransmitter receptors. This makes it a useful tool for studying the function of these receptors in the brain. However, there are also some limitations to the use of 4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one in lab experiments. For example, it can be difficult to control the dose of 4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one administered to animals, which can lead to inconsistent results.

Future Directions

There are several future directions for research on 4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one. These include:
- Further studies on the mechanism of action of 4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one
- Studies on the potential use of 4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one as a tool for studying the function of various neurotransmitter receptors in the brain
- Studies on the potential therapeutic uses of 4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one, such as in the treatment of depression, anxiety, and addiction
- Development of new analogs of 4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one with improved pharmacological properties
Conclusion:
In conclusion, 4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one is a piperazine derivative that has been extensively studied for its potential use in scientific research. This compound has a wide range of biochemical and physiological effects, making it a promising candidate for further research. While there are some limitations to the use of 4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one in lab experiments, its high affinity for several different types of neurotransmitter receptors makes it a useful tool for studying the function of these receptors in the brain. There are several future directions for research on 4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one, including further studies on its mechanism of action and potential therapeutic uses.

Synthesis Methods

The synthesis of 4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one is a complex process that involves several steps. The first step involves the preparation of 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid, which is then converted into the corresponding acid chloride. This acid chloride is then reacted with 3-(2-amino-propyl)piperazine to produce 4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one.

Scientific Research Applications

4-(7-Oxabicyclo[2.2.1]heptane-2-carbonyl)-3-propan-2-ylpiperazin-2-one has been extensively studied for its potential use in scientific research. One of the main areas of research has been its potential use as a tool for studying the function of various neurotransmitter receptors in the brain. This compound has been shown to have a high affinity for several different types of receptors, including the dopamine D2 receptor, the serotonin 5-HT1A receptor, and the adrenergic α2A receptor.